Cas no 6635-60-5 (6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine)

6-Chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine is a halogenated pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro-substituted pyrimidine core coupled with a 3-chloro-4-methylphenyl moiety, enhancing its reactivity and binding affinity in molecular interactions. This compound is particularly valuable in medicinal chemistry as a versatile intermediate for synthesizing biologically active molecules, including kinase inhibitors and antimicrobial agents. The presence of multiple halogen atoms contributes to its stability and selectivity in target engagement. Its well-defined synthetic pathway allows for scalable production, making it suitable for industrial and academic research applications requiring precise molecular modifications.

6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine structure

6635-60-5 structure

Product Name:6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine

CAS No:6635-60-5

MF:C₁₁H₁₀Cl₂N₄

MW:269.129899501801

MDL:MFCD00664667

CID:528256

Update Time:2026-04-29

6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

- 2,4-Pyrimidinediamine,6-chloro-N4-(3-chloro-4-methylphenyl)-
- 2,4-pyrimidinediamine, 6-chloro-N~4~-(3-chloro-4-methylphenyl)-
- 6-Chloro-N~4~-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine
- 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine
- MDL： MFCD00664667

Computed Properties

Exact Mass: 268.0285

Experimental Properties

PSA: 63.83
LogP: 4.07180

6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N159845-25mg	N-(2-Amino-6-chloro-4-pyrimidinyl)-N-(3-chloro-4-methylphenyl)amine	6635-60-5		25mg	$ 230.00	2022-06-03
TRC	N159845-50mg	N-(2-Amino-6-chloro-4-pyrimidinyl)-N-(3-chloro-4-methylphenyl)amine	6635-60-5		50mg	$ 380.00	2022-06-03
abcr	AB300692-500 mg	N-(2-Amino-6-chloro-4-pyrimidinyl)-N-(3-chloro-4-methylphenyl)amine; .	6635-60-5		500mg	€678.60	2023-04-26
Matrix Scientific	166547-500mg	N-(2-Amino-6-chloro-4-pyrimidinyl)-N-(3-chloro-4-methylphenyl)amine	6635-60-5		500mg	$918.00	2023-09-06
Matrix Scientific	166547-1g	N-(2-Amino-6-chloro-4-pyrimidinyl)-N-(3-chloro-4-methylphenyl)amine	6635-60-5		1g	$1836.00	2023-09-06
Matrix Scientific	166547-5g	N-(2-Amino-6-chloro-4-pyrimidinyl)-N-(3-chloro-4-methylphenyl)amine	6635-60-5		5g	$7343.00	2023-09-06
Life Chemicals	F3347-0042-2μmol	6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine	6635-60-5	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3347-0042-5μmol	6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine	6635-60-5	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3347-0042-10μmol	6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine	6635-60-5	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3347-0042-20μmol	6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine	6635-60-5	90%+	20μl	$79.0	2023-04-26

6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Additional information on 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine

6-Chloro-N4-(3-Chloro-4-Methylphenyl)Pyrimidine-2,4-Diamine: A Comprehensive Overview

The compound with CAS No. 6635-60-5, commonly referred to as 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrimidine derivatives, which are well-known for their versatile properties and wide-ranging uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyrimidine ring system substituted with chlorine atoms and an N-substituted aryl group, making it a unique member of the pyrimidine family.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine through various routes. One of the most promising methods involves the use of microwave-assisted synthesis, which not only enhances reaction efficiency but also minimizes the formation of unwanted byproducts. This approach has been extensively documented in recent studies, highlighting its potential for large-scale production in industrial settings.

The physical and chemical properties of 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine have been thoroughly investigated to understand its behavior under different conditions. For instance, its melting point and solubility characteristics have been found to be highly dependent on the substituents present on the pyrimidine ring. These properties make it an ideal candidate for applications in drug delivery systems and advanced polymer materials.

In terms of biological activity, 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine has shown remarkable potential as a lead compound in drug discovery programs targeting various diseases. Recent studies have demonstrated its ability to inhibit key enzymes involved in cancer progression, making it a valuable asset in oncology research. Additionally, its role as a building block in the synthesis of bioactive molecules has been explored in several academic and industrial settings.

The environmental impact of 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine has also been a subject of interest in recent years. Researchers have focused on developing sustainable synthesis methods that minimize waste generation and reduce the carbon footprint associated with its production. These efforts align with global initiatives aimed at promoting green chemistry practices across various industries.

Looking ahead, the future prospects for 6-chloro-N4-(3-chloro-4-methylphenyl)pyrimidine-2,4-diamine appear promising as ongoing research continues to uncover new applications and improve its synthesis methods. Its unique combination of structural features and functional properties positions it as a key player in the development of next-generation materials and therapeutic agents.